2-{[5-(3-chloro-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone

• IUPAC Name: 2-[[5-(3-chloro-1-benzothiophen-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C21H15ClFN3OS2/c1-2-11-26-20(19-18(22)15-5-3-4-6-17(15)29-19)24-25-21(26)28-12-16(27)13-7-9-14(23)10-8-13/h2-10H,1,11-12H2
• InChI Key: LODKRMBLTSNCEK-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)F)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C21H15ClFN3OS2
• Molecular Weight: 443.9 g/mol

Description

N-[4-(Pyrimidin-2-ylsulfamoyl)phenyl]-2-(2,4,6-trimethylphenoxy)acetamide is a structurally complex organic compound featuring:

• A pyrimidin-2-ylsulfamoyl group attached to a phenyl ring.
• An acetamide linker bridging the phenyl ring to a 2,4,6-trimethylphenoxy moiety.

This compound’s unique combination of functional groups confers distinct electronic, steric, and hydrogen-bonding properties, making it a candidate for medicinal chemistry research. Its molecular formula is C22H23N5O4S, with a molecular weight of approximately 465.5 g/mol (estimated from analogous compounds in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-(3-chloro-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone typically involves multi-step organic reactions. The process begins with the preparation of the benzothiophene and triazole intermediates, followed by their coupling under specific conditions. Common reagents include chlorinating agents, sulfur sources, and alkylating agents. The reaction conditions often require controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for higher yields and purity, using continuous flow reactors, and employing advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-{[5-(3-chloro-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the benzothiophene and triazole rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles. Reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce new functional groups such as alkyl or aryl groups.

Scientific Research Applications

2-{[5-(3-chloro-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique properties, such as enhanced conductivity or stability.

Mechanism of Action

The mechanism of action of 2-{[5-(3-chloro-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved can include inhibition of enzyme activity, disruption of cellular processes, or modulation of signal transduction pathways.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share core structural motifs but differ in substituents, leading to variations in reactivity, binding affinity, and biological activity:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Biological/Functional Implications
Target Compound : N-[4-(Pyrimidin-2-ylsulfamoyl)phenyl]-2-(2,4,6-trimethylphenoxy)acetamide	C22H23N5O4S	~465.5	2,4,6-Trimethylphenoxy , sulfamoyl linker	Enhanced lipophilicity; potential for hydrogen bonding via sulfamoyl group.
2-(4-Bromophenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide ()	C19H17BrN4O4S	463.3	4-Bromophenoxy substituent	Bromine’s electronegativity and size may improve target binding affinity; higher molecular weight.
2-(2,6-Dimethylphenoxy)-N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)acetamide ()	C22H24N4O4S	440.5	2,6-Dimethylphenoxy , 4,6-dimethylpyrimidine	Reduced steric hindrance compared to trimethylphenoxy; dimethylpyrimidine alters electronic properties.
2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-phenylacetamide ()	C14H15N3OS	297.4	Sulfanyl (S–) instead of sulfamoyl; N-phenyl vs. N-(sulfamoylphenyl)	Sulfanyl group reduces hydrogen-bonding capacity; simpler structure may limit target specificity.
N-(4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)phenyl)acetamide ()	C19H23N5O4S	~425.5	Pyrrolidinyl-sulfonyl linker; 4,6-dimethylpyrimidine	Pyrrolidine introduces conformational flexibility; dimethylpyrimidine may modulate metabolic stability.

Conformational and Crystallographic Insights

• Sulfanyl vs. Sulfamoyl : In 2-(4,6-dimethylpyrimidin-2-ylsulfanyl)-N-phenylacetamide (), the dihedral angle between pyrimidine and benzene rings is 91.9° , creating a near-perpendicular conformation. This contrasts with sulfamoyl-linked compounds, where coplanar arrangements may dominate due to hydrogen bonding.

Key Research Findings

Substituent Position Matters: Trimethylphenoxy groups (target compound) vs. dimethyl or bromophenoxy () significantly alter steric and electronic profiles, impacting solubility and target interactions.

Linker Functionality : Sulfamoyl groups enhance hydrogen bonding compared to sulfanyl, but at the cost of synthetic complexity ().

Biological Activity

The compound 2-{[5-(3-chloro-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone is a complex organic molecule that has garnered attention for its potential biological activities. Characterized by a unique structural arrangement, it includes a benzothiophene moiety, a triazole ring, and a phenylethanone group. This article reviews the biological activity of this compound, focusing on its therapeutic potential in various fields such as anti-inflammatory, anticancer, and antimicrobial applications.

The molecular formula of the compound is $C_{21}H_{15}ClN_3OS$ with a molecular weight of approximately 460.4 g/mol. Its structural complexity allows for diverse interactions with biological targets, which is crucial for its potential therapeutic applications.

Property	Value
Molecular Formula	C21H15ClN3OS
Molecular Weight	460.4 g/mol
IUPAC Name	2-{[5-(3-chloro-1-benzothiophen-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethanone
CAS Number	494825-54-6

Anticancer Properties

Research indicates that this compound exhibits significant anticancer activity . In vitro studies have demonstrated its effectiveness against various cancer cell lines. For instance, it has shown antiproliferative effects against pancreatic adenocarcinoma (BxPC-3) and prostate cancer (PC-3) cell lines with IC50 values ranging from 0.11 µM to 0.33 µM . The mechanism of action appears to involve the induction of apoptosis through the inhibition of critical pathways such as AKT-mTOR and PD-1/PD-L1 signaling pathways .

Antimicrobial Activity

Additionally, the compound has been explored for its antimicrobial properties . Preliminary screenings indicate that it may inhibit the growth of various bacterial strains, although detailed studies are required to establish its efficacy and mechanism of action in this context.

Study on Anticancer Activity

A study published in MDPI highlighted that derivatives similar to this compound exhibited selective cytotoxicity against cancer cell lines without affecting normal human cells significantly. The compounds were shown to induce DNA damage in cancer cells while sparing normal fibroblasts .

Mechanistic Insights

Mechanistic studies suggest that the compound may exert its anticancer effects through the activation of apoptotic pathways. Flow cytometry analyses have indicated a decrease in mitochondrial membrane potential following treatment with the compound, suggesting activation of intrinsic apoptosis mechanisms .

Q & A

Q. What are the key synthetic challenges in preparing this compound, and how can reaction conditions be optimized to improve yield?

• Methodological Answer : The synthesis involves multi-step reactions, including triazole ring formation, thioether linkage introduction, and functional group modifications. Key challenges include controlling regioselectivity during triazole cyclization and avoiding side reactions during S-alkylation. Optimization strategies:

• Use azide-alkyne cycloaddition (CuAAC) for triazole ring formation under inert conditions (Ar atmosphere) to minimize oxidation .
• For S-alkylation, employ phase-transfer catalysis (e.g., tetrabutylammonium bromide) in a biphasic system (water/dichloromethane) to enhance reactivity of the thiolate intermediate .
• Purify intermediates via column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate regioisomers.

Table 1 : Yield optimization under varying conditions

Step	Reagent Ratio	Solvent	Temp (°C)	Yield (%)
Triazole formation	1:1.2 (azide:alkyne)	DMF	80	65
S-alkylation	1:1.5 (thiol:alkylating agent)	DCM/H₂O	25	78

Q. How can structural characterization resolve ambiguities in the compound’s regiochemistry?

• Methodological Answer : Combine NMR (¹H, ¹³C, DEPT-135), high-resolution mass spectrometry (HRMS), and X-ray crystallography:

• ¹H NMR : Key signals include the vinyl proton (δ 5.8–6.2 ppm, multiplet) from the propenyl group and aromatic protons (δ 7.2–8.1 ppm) .
• X-ray crystallography : Confirms spatial arrangement of the benzothiophene and triazole rings, critical for distinguishing regioisomers .
• HRMS : Verify molecular ion [M+H]⁺ with <2 ppm error to confirm molecular formula .

Q. What in vitro assays are suitable for preliminary screening of bioactivity?

• Methodological Answer : Prioritize assays based on structural analogs:

• Antimicrobial activity : Broth microdilution (MIC determination) against Gram-positive bacteria (e.g., S. aureus) and fungi (e.g., C. albicans) .
• Enzyme inhibition : Fluorescence-based assays for kinases (e.g., EGFR) or cytochrome P450 isoforms (CYP3A4) .
• Cytotoxicity : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculation .

Table 2 : Bioactivity profile of structural analogs

Analog Structure	Target	IC₅₀ (µM)	Reference
Triazole-thioether	EGFR	0.45
Benzothiophene derivative	CYP3A4	1.2

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide functional group modifications to enhance target selectivity?

• Methodological Answer :

• Modify substituents : Replace the propenyl group with bulkier alkenes (e.g., cyclohexenyl) to assess steric effects on enzyme binding .
• Electron-withdrawing groups : Introduce nitro (-NO₂) at the benzothiophene 6-position to evaluate impact on electron density and redox activity .
• Pharmacophore mapping : Use molecular docking (AutoDock Vina) to correlate substituent positions with binding affinity to ATP pockets .

Q. What computational methods predict metabolic stability and potential toxicity?

• Methodological Answer :

• ADMET prediction : Use SwissADME to estimate solubility (LogS), permeability (Caco-2), and CYP inhibition .
• Toxicity profiling : ProTox-II for hepatotoxicity prediction and AMES mutagenicity screening .
• Metabolic pathways : Simulate Phase I oxidation (CYP450) and Phase II conjugation (glucuronidation) using MetaSite .

Q. How should contradictory data between in vitro and in vivo efficacy be resolved?

• Methodological Answer :

• Pharmacokinetic analysis : Measure plasma concentration-time profiles (LC-MS/MS) to assess bioavailability and tissue distribution .
• Metabolite identification : Use UPLC-QTOF-MS to detect active/inactive metabolites in liver microsomes .
• Orthogonal assays : Validate in vitro targets with siRNA knockdown in animal models to confirm mechanism .

Data Contradiction Analysis

Q. How to address discrepancies in reported IC₅₀ values across studies?

• Methodological Answer :

• Standardize assay conditions : Control pH (7.4), serum concentration (10% FBS), and incubation time (48–72 hrs) .
• Reference controls : Include known inhibitors (e.g., imatinib for kinases) to calibrate inter-lab variability .
• Statistical validation : Apply ANOVA with post-hoc Tukey tests to confirm significance (p < 0.05) .